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Compound of Interest

Compound Name: Selenium hexafluoride

Cat. No.: B1219787

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated reaction pathways for selenium
hexafluoride (SeF6) based on kinetic studies. The data presented here is crucial for
understanding the reactivity and stability of SeF6, particularly in relation to its widely used
analog, sulfur hexafluoride (SF6). The information is intended to support researchers in fields
where high-voltage insulation, tracer gas applications, or the development of novel therapeutic
agents involving hypervalent molecules are relevant.

Comparative Kinetic Data of SeF6 and SF6
Reactions

The following table summarizes the quantitative kinetic data for various gas-phase reactions of
SeF6 and SF6 with different anions at 300 K. This data allows for a direct comparison of their
reactivity.
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Rate
Coefficient (k)
. Reactant .
Reaction . in Product(s) Notes
Anion
cm3/molecule-
s
SeF6 Reactions
(Not specified, ] o
Non-dissociative
but proceeds at
SeF6 + Oz~ 02~ SeF6~ + Oz electron transfer.
or close to the
[1][2]
capture rate)
(Not specified, ] o
Dissociative
but proceeds at
SeF6 + O~ O- SeF5- + OF electron transfer.
or close to the
[1][2]
capture rate)
(Not specified, ) o
Dissociative
but proceeds at
SeF6 + OH- OH- SeF5- + HOF electron transfer.
or close to the
[1][2]
capture rate)
(Not specified,
but proceeds at F* abstraction.[1]
SeF6 + CFs~ CFs~ SeF5~ + CFa
or close to the [2]
capture rate)
) F~ does not
No reaction ,
SeF6 + F~ F- - react with SeF6.
observed
[1][2]
SF6 Reactions
SF6 + O2~ O2- 3.0x10 1 SF6~— + O2 Slow electron

transfer, about
two orders of
magnitude lower
than the

calculated
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Langevin value.

[1]3]

SF6 + O~

No reaction

observed

In contrast to
SeF6, this
reaction is not
observed.[1][2]

SF6 + OH-

OH~

No reaction

observed

In contrast to
SeF6, this
reaction is not
observed.[1][2]

SF6 + CFs~

CFs—

No reaction

observed

In contrast to
SeF6, this
reaction is not
observed.[1][2]

SF6 + F-

No reaction

observed

Similar to SeF6,
no reaction is
observed.[1][2]

Electron

Attachment

e~ + SeF6

8.0+1.2x 10710

SeF6-, SeF5~

Thermal electron
attachment at
300 K. The
dominant anion
product is
SeF6-.[2]

e~ + SF6

25+0.3x 1077

SF6-, SF5~

Thermal electron
attachment at
300 K. SF6
attaches
electrons much
more rapidly than
SeF6.[2]
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Experimental Protocols

The kinetic data presented above were primarily obtained using a selected-ion flow tube (SIFT)
or a flowing afterglow apparatus. A detailed methodology for these key experiments is as

follows:

. lon Generation and Selection:
Primary reactant anions (e.g., Oz—, O, OH-, CFs~, F~) are generated in an ion source.

These ions are then mass-selected using a quadrupole mass filter to ensure a pure
population of the desired reactant ion.

. Reaction in the Flow Tube:

The mass-selected ions are injected into a flow tube containing a buffer gas (typically helium)
at a pressure of approximately 0.5 Torr.[3]

The neutral reactant, SeF6 or SF6, is introduced into the flow tube at a known flow rate and
number density.

The ions and neutral reactant travel down the flow tube, during which time reactions occur.
The reaction time is controlled by the flow velocity and the distance between the neutral inlet
and the detection system.

. Product Detection and Analysis:
At the end of the flow tube, ions are sampled through an orifice.

The product and remaining reactant ions are mass-analyzed using a second quadrupole
mass spectrometer.

The ion signals are detected with a channeltron electron multiplier.
. Determination of Rate Coefficients:

The rate coefficient for a given reaction is determined by monitoring the decay of the primary
reactant ion signal as a function of the neutral reactant concentration.
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o For reactions with multiple product channels, branching ratios are determined from the
relative intensities of the product ion signals.

Validated Reaction Pathways for SeF6 with Anions

The following diagram illustrates the different validated reaction pathways for SeF6 when
interacting with various anions, as determined by kinetic studies.
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Caption: Validated reaction pathways for SeF6 with various anions.

Logical Relationship of SeF6 and SF6 Reactivity

The experimental data reveals a clear difference in the reactivity of SeF6 and SF6. This can be
attributed to their differing electron affinities and steric hindrance. The following diagram
illustrates the logical flow for predicting the reactivity of these hexafluorides with anions.
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Caption: Logical comparison of SeF6 and SF6 reactivity with anions.

In summary, kinetic studies validate that SeF6 is significantly more reactive towards anions
than SF6.[1][2] This is largely attributed to the higher electron affinity of SeF6.[3] The reaction
pathways for SeF6 include non-dissociative and dissociative electron transfer, as well as F+
abstraction, all of which proceed at or near the capture rate for the anions studied (excluding
F~).[1][2] In contrast, SF6 is generally unreactive, with the exception of a slow electron transfer
reaction with O2~.[1][3] This comparative data is essential for applications where the chemical
inertness of the hexafluoride is a critical parameter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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